1-tert-butyl 3-ethyl (2R)-2-(piperidin-1-yl)propanedioate
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Description
1-tert-butyl 3-ethyl (2R)-2-(piperidin-1-yl)propanedioate is a complex organic compound with a unique structure that includes a tert-butyl group, an ethyl group, and a piperidinyl group
Properties
Molecular Formula |
C14H25NO4 |
|---|---|
Molecular Weight |
271.35 g/mol |
IUPAC Name |
3-O-tert-butyl 1-O-ethyl (2R)-2-piperidin-1-ylpropanedioate |
InChI |
InChI=1S/C14H25NO4/c1-5-18-12(16)11(13(17)19-14(2,3)4)15-9-7-6-8-10-15/h11H,5-10H2,1-4H3/t11-/m1/s1 |
InChI Key |
XUJKXKCPRAPAOS-LLVKDONJSA-N |
Isomeric SMILES |
CCOC(=O)[C@H](C(=O)OC(C)(C)C)N1CCCCC1 |
Canonical SMILES |
CCOC(=O)C(C(=O)OC(C)(C)C)N1CCCCC1 |
Origin of Product |
United States |
Preparation Methods
The synthesis of 1-tert-butyl 3-ethyl (2R)-2-(piperidin-1-yl)propanedioate typically involves multi-step organic reactions. The synthetic route often starts with the preparation of the piperidinyl derivative, followed by the introduction of the tert-butyl and ethyl groups under controlled conditions. Industrial production methods may involve optimizing these reactions for higher yields and purity, using catalysts and specific reaction conditions to ensure efficiency.
Chemical Reactions Analysis
1-tert-butyl 3-ethyl (2R)-2-(piperidin-1-yl)propanedioate undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding oxidized products.
Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst, resulting in the reduction of specific functional groups.
Substitution: Nucleophilic substitution reactions can occur, where nucleophiles replace certain groups in the compound under appropriate conditions. Common reagents and conditions for these reactions include acidic or basic environments, specific temperatures, and the use of catalysts to facilitate the reactions.
Scientific Research Applications
1-tert-butyl 3-ethyl (2R)-2-(piperidin-1-yl)propanedioate has a wide range of applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of more complex molecules and as a reagent in various organic reactions.
Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.
Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.
Industry: It is used in the production of specialty chemicals and materials with specific properties.
Mechanism of Action
The mechanism of action of 1-tert-butyl 3-ethyl (2R)-2-(piperidin-1-yl)propanedioate involves its interaction with molecular targets such as enzymes and receptors. The compound may bind to these targets, modulating their activity and triggering specific biochemical pathways. The exact pathways and molecular targets depend on the specific application and context of use.
Comparison with Similar Compounds
1-tert-butyl 3-ethyl (2R)-2-(piperidin-1-yl)propanedioate can be compared with other similar compounds, such as:
- 1-tert-butyl 3-ethyl (2R)-2-(morpholin-1-yl)propanedioate
- 1-tert-butyl 3-ethyl (2R)-2-(pyrrolidin-1-yl)propanedioate These compounds share structural similarities but differ in the nature of the heterocyclic ring (piperidinyl, morpholinyl, pyrrolidinyl). The unique properties of 1-tert-butyl 3-ethyl (2R)-2-(piperidin-1-yl)propanedioate, such as its specific reactivity and biological activity, distinguish it from these related compounds.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
